Cas no 87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-)
87776-18-9 structure
Product Name:2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
CAS No:87776-18-9
MF:C10H18O2
MW:170.248723506927
CID:652449
PubChem ID:11745070
Update Time:2025-04-19
2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
- tert-butyl 4-methylpent-2-enoate
- tert-butyl (2E)-4-methyl-2-pentenoate
- SCHEMBL1879467
- (E)-4-methyl-pent-2-enoic acid tert-butyl ester
- 87776-18-9
-
- Inchi: 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6-8H,1-5H3/b7-6+
- InChI Key: IWKSGRQWQFCGEM-VOTSOKGWSA-N
- SMILES: O(C(/C=C/C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-) Related Products
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